Cas no 13848-85-6 (1,3,2-Dioxathiane, 5,5-dichloro-, 2-oxide)

1,3,2-Dioxathiane, 5,5-dichloro-, 2-oxide structure
13848-85-6 structure
Product Name:1,3,2-Dioxathiane, 5,5-dichloro-, 2-oxide
CAS No:13848-85-6
MF:C3H4Cl2O3S
MW:191.033058166504
CID:1253569
PubChem ID:71354426
Update Time:2025-04-20

1,3,2-Dioxathiane, 5,5-dichloro-, 2-oxide Chemical and Physical Properties

Names and Identifiers

    • 1,3,2-Dioxathiane, 5,5-dichloro-, 2-oxide
    • 5,5-dichloro-1,3,2-dioxathiane 2-oxide
    • 13848-85-6
    • DTXSID80778972
    • 5,5-Dichloro-1,3,2lambda~4~-dioxathian-2-one
    • Inchi: 1S/C3H4Cl2O3S/c4-3(5)1-7-9(6)8-2-3/h1-2H2
    • InChI Key: CDVPAMNWOFRHIR-UHFFFAOYSA-N
    • SMILES: ClC1(COS(=O)OC1)Cl

Computed Properties

  • Exact Mass: 189.92592
  • Monoisotopic Mass: 189.9258205g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 125
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 54.7Ų

Experimental Properties

  • PSA: 35.53
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